Cas no 621-59-0 (Isovanillin)

• Product Name: Isovanillin
• CAS No: 621-59-0
• MF: C₈H₈O₃
• MW: 152.147322654724
• MDL: MFCD15209539
• CID: 39072
• PubChem ID: 12127
• Update Time: 2025-09-25

Isovanillin Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-methoxybenzaldehyde
• Isovanillin
• 3-Hydroxy-p-anisaldehyde
• 3-Hydorxy-4-Methoxy Benzoic Acid
• ISOVANILIN
• 4-METHOXY-3-HYDROXYBENZALDEHYDE
• 3-HYDROXY-4-ANISALDEHYDE
• 3-HYDROXYANISALDEHYDE
• AKOS B022473
• ISOVANILLIN(RG)
• 3-hydroxy-4-methoxy-benzaldehyde
• 4-MeO-3-OHC6H3CHO
• 5-Formylguaiacol
• Isovanicaline
• iso-vanillin
• Isovanilllin
• Isovanilline
• Benzaldehyde, 3-hydroxy-4-methoxy-
• p-Anisaldehyde, 3-hydroxy-
• Oxy-3 methoxy-4 benzaldehyde
• Oxy-3 methoxy-4 benzaldehyde [French]
• JVTZFYYHCGSXJV-UHFFFAOYSA-N
• 4A9N

• MDL： MFCD15209539
• Inchi： 1S/C8H8O3/c1-11-8-3-2-6(5-9)4-7(8)10/h2-5,10H,1H3
• InChI Key： JVTZFYYHCGSXJV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C=O)=CC=1O
• BRN： 1073021

Computed Properties

• Exact Mass: 152.04700
• Monoisotopic Mass: 152.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1
• Topological Polar Surface Area: 46.5
• Molecular Weight: 152.15

Experimental Properties

• Color/Form: Powder
• Density: 1.200(lit.)
• Melting Point: 112.0 to 116.0 deg-C
• Boiling Point: 179 °C/15 mmHg(lit.)
• Flash Point: 179℃/15mm
• Refractive Index: 1.4945 (estimate)
• Solubility: Soluble in acetone and methanol.
• PSA: 46.53000
• LogP: 1.21330
• Sensitiveness: Air Sensitive

Isovanillin Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37
• RTECS：CU6540000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：4°C, stored under nitrogen
• Risk Phrases：R36/37/38
• Safety Term：S26;S36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Isovanillin

Isovanillin (CAS No. 621-59-0): Properties, Applications, and Market Insights

Isovanillin (CAS No. 621-59-0), also known as 3-hydroxy-4-methoxybenzaldehyde, is a naturally occurring organic compound belonging to the class of vanillin derivatives. This aromatic aldehyde is widely recognized for its sweet, vanilla-like fragrance and is extensively used in the flavor and fragrance industry. Its molecular formula is C₈H₈O₃, and it shares structural similarities with vanillin, though with distinct functional group positioning.

The growing demand for natural and synthetic flavoring agents has propelled research into Isovanillin and its derivatives. Recent trends in the food and beverage industry highlight consumer preferences for clean-label ingredients, making Isovanillin a valuable alternative to artificial additives. Additionally, its applications extend to pharmaceutical intermediates and cosmetic formulations, where its antioxidant properties are increasingly being explored.

From a chemical perspective, Isovanillin exhibits unique characteristics that differentiate it from its isomer vanillin. The position of the methoxy and hydroxy groups on the benzene ring influences its solubility, melting point (110-113°C), and reactivity. These properties make it particularly useful in organic synthesis and as a building block for more complex molecules. Researchers are currently investigating its potential in green chemistry applications, aligning with the global push for sustainable chemical processes.

The market for Isovanillin has seen steady growth, particularly in regions with strong flavor and fragrance manufacturing sectors. Asia-Pacific has emerged as a significant consumer, driven by expanding food processing industries and increasing disposable incomes. European markets continue to demand high-purity Isovanillin for premium applications, while North America shows growing interest in its use as a functional ingredient in health-conscious products.

Recent innovations in biocatalytic production methods have improved the sustainability profile of Isovanillin manufacturing. Unlike traditional chemical synthesis, these biological approaches utilize enzymatic conversion of natural substrates, reducing environmental impact. This development responds to increasing consumer awareness about eco-friendly production and aligns with the principles of circular economy in the chemical industry.

Quality control remains paramount in Isovanillin production, with manufacturers adhering to strict standards such as Food Chemical Codex (FCC) and Kosher certification. Analytical techniques including HPLC and GC-MS ensure product purity and consistency, especially for applications requiring pharmaceutical-grade materials. The compound's stability under various storage conditions makes it a reliable ingredient for multiple industries.

Emerging research suggests potential novel applications for Isovanillin in material science and antimicrobial formulations. Its aromatic structure and functional groups make it an interesting candidate for polymer modification and as a precursor for bioactive compounds. These developments could open new market opportunities beyond traditional uses in coming years.

For businesses sourcing Isovanillin, understanding supply chain dynamics is crucial. Factors such as raw material availability, production capacity, and regulatory compliance significantly impact pricing and availability. Strategic partnerships with reliable suppliers who can provide consistent quality and technical support are essential for companies incorporating Isovanillin into their products.

The future outlook for Isovanillin appears promising, with projected growth in both established and emerging applications. As research continues to uncover new properties and uses, this versatile compound is likely to maintain its importance in various industries. Companies investing in application development and process optimization will be well-positioned to capitalize on these opportunities in the evolving chemical marketplace.